Cas no 32999-10-3 (1,3,2-Benzodioxaborole, 2-butyl-)

1,3,2-Benzodioxaborole, 2-butyl- structure
32999-10-3 structure
Product Name:1,3,2-Benzodioxaborole, 2-butyl-
CAS No:32999-10-3
MF:C10H13BO2
MW:176.020023107529
CID:1454691
Update Time:2024-08-24

1,3,2-Benzodioxaborole, 2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Benzodioxaborole, 2-butyl-
    • 2-butyl-1,3,2-benz-dioxaborole
    • Inchi: 1S/C10H13BO2/c1-2-3-8-11-12-9-6-4-5-7-10(9)13-11/h4-7H,2-3,8H2,1H3
    • InChI Key: MAGRVENHVLJKNY-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2OB1CCCC

Computed Properties

  • Exact Mass: 175.10449
  • Monoisotopic Mass: 176.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Predicted)
  • Boiling Point: 231.9±23.0 °C(Predicted)
  • PSA: 18.46
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